N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-5-fluoro-2-methoxybenzenesulfonamide

• IUPAC Name: N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-5-fluoro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H20FNO5S/c1-20-13-5-4-11(16)8-14(13)23(18,19)17-9-12-10-21-15(22-12)6-2-3-7-15/h4-5,8,12,17H,2-3,6-7,9-10H2,1H3
• InChI Key: RRQUOYYWAFVNFT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)NCC2COC3(O2)CCCC3
• Molecular Formula: C15H20FNO5S
• Molecular Weight: 345.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of a similar compound, ‘N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-2,4-dimethylbenzenesulfonamide’, has been described as unique, allowing for various applications in scientific research.

Physical And Chemical Properties Analysis

The related compound ‘N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-2,4-dimethoxybenzenesulfonamide’ has a molecular formula of C16H23NO6S and a molecular weight of 357.42.

Scientific Research Applications

Sulfonamide-Based Medicinal Chemistry

Sulfonamides represent a pivotal class in synthetic antimicrobial agents. Their chemical structure modifications have expanded their medicinal applications far beyond their original antibacterial intent. Recent research has highlighted sulfonamide derivatives' broad bioactive spectrum, showcasing their potential in addressing antimicrobial resistance, cancer, inflammation, and other significant health challenges. The development of sulfonamide-based drugs, including their metal supermolecular complexes, opens new avenues for therapeutic applications, underscoring their importance in modern medicinal chemistry and drug design (He Shichao et al., 2016) He Shichao, Ponmani Jeyakkumar, A. S. Rao, Wang Xianlong, Zhang Hui-zhen, & Zhou Cheng-he (2016).

Chitosan-Based Adsorbents for Pharmaceutical Contaminants Removal

In environmental science, the removal of pharmaceutical contaminants from water sources has become a critical area of research. Chitosan-based materials, known for their biodegradability and non-toxicity, have been extensively studied for their effectiveness in adsorbing pharmaceutical compounds, including those from the sulfonamide class. These studies provide a comprehensive overview of using chitosan derivatives for environmental detoxification, showcasing their potential in mitigating pharmaceutical pollution (Karimi-Maleh et al., 2021) Karimi-Maleh, H., Ayati, A., Davoodi, R., Tanhaei, B., Karimi, F., Malekmohammadi, S., Orooji, Y., Fu, L., & Sillanpää, M. (2021).

Safety and Hazards

The related compound ‘1,4-Dioxaspiro[4.4]nonan-2-ylmethanol’ is classified as Aquatic Chronic 4 according to its hazard statements. It’s also classified as Combustible Solids according to its storage class code.